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Compound of Interest

Compound Name: Guanfu base A

Cat. No.: B10825172

An Objective Guide for Researchers and Drug Development Professionals

Guanfacine, a selective alpha-2A adrenergic receptor agonist, has been the subject of
numerous clinical investigations, primarily for its therapeutic effects in managing hypertension
and Attention-Deficit/Hyperactivity Disorder (ADHD). This guide provides a comprehensive
head-to-head comparison of Guanfacine with other therapeutic alternatives, supported by data
from key clinical trials.

Mechanism of Action: A Central Alpha-2A
Adrenergic Agonist

Guanfacine exerts its effects by selectively binding to and activating alpha-2A adrenergic
receptors in the central nervous system. In the brainstem, this activation leads to a reduction in
sympathetic outflow, resulting in decreased peripheral vascular resistance and a subsequent
lowering of blood pressure. In the prefrontal cortex, stimulation of postsynaptic alpha-2A
adrenoceptors is thought to enhance working memory and executive functioning, which are key
targets in the treatment of ADHD.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Guanfacine: A Comparative Clinical Analysis in
Hypertension and ADHD]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10825172#head-to-head-clinical-trial-data-for-
guanfu-base-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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